

Application Notes and Protocols for CHDI-390576 in Mice

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	CHDI-390576	
Cat. No.:	B15586422	Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available data and protocols for the use of **CHDI-390576**, a potent and CNS-penetrant class IIa histone deacetylase (HDAC) inhibitor, in mouse models. The information is compiled from publicly available research to guide the design and execution of in vivo studies.

Overview of CHDI-390576

CHDI-390576 is a benzhydryl hydroxamic acid that selectively inhibits class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9) with IC50 values in the nanomolar range.[1] It displays significant selectivity over class I and class IIb HDACs.[1] Its ability to penetrate the central nervous system makes it a valuable tool for investigating the role of class IIa HDACs in neurological disorders.[1]

Mechanism of Action

Class IIa HDACs act as transcriptional corepressors by interacting with transcription factors such as myocyte enhancer factor-2 (MEF2).[2][3][4] This interaction represses the transcriptional activity of MEF2. **CHDI-390576** inhibits the catalytic activity of class IIa HDACs, leading to the de-repression of MEF2 and the subsequent expression of MEF2 target genes.[3] [5]

Quantitative Data



The following tables summarize the available quantitative data for CHDI-390576.

Table 1: In Vitro Inhibitory Activity of CHDI-390576

Target	IC50 (nM)	
HDAC4	54	
HDAC5	60	
HDAC7	31	
HDAC9	50	
Data from MedchemExpress[1]		

Experimental Protocols Preparation of CHDI-390576 for Oral Administration in Mice

This protocol is based on a formulation provided by MedchemExpress.[1]

Materials:

- CHDI-390576 powder
- Dimethyl sulfoxide (DMSO)
- PEG300
- Tween-80
- Saline (0.9% NaCl)
- Sterile microcentrifuge tubes
- Vortex mixer
- Sonicator (optional)



Procedure:

- Prepare a stock solution of CHDI-390576 in DMSO. For example, to achieve a final concentration of 2.08 mg/mL, prepare a 20.8 mg/mL stock solution in DMSO.
- In a sterile microcentrifuge tube, add the following solvents in the specified order, vortexing after each addition:
 - 40% PEG300
 - 10% of the CHDI-390576 DMSO stock solution
 - 5% Tween-80
 - 45% Saline
- Vortex the final solution thoroughly to ensure it is clear and homogenous.
- If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]
- Prepare the working solution fresh on the day of administration.

Oral Administration of CHDI-390576 to Mice

This protocol is based on a study conducted in R6/2 mice, a model for Huntington's disease.

Animals:

R6/2 transgenic mice and wild-type littermates.

Dosage and Administration:

- Dose mice orally (p.o.) by gavage with CHDI-390576 at 10, 30, or 100 mg/kg.
- Administer the compound twice daily for a period of 15 days.
- A vehicle control group should be administered the same formulation without the active compound.



Open Field Test for Behavioral Analysis

The open field test is used to assess general locomotor activity and anxiety-like behavior in mice.

Materials:


- Open field arena (e.g., 42 x 42 x 42 cm)
- · Video camera and tracking software
- 70% ethanol for cleaning

Procedure:

- Habituate the mice to the testing room for at least 30 minutes before the test.
- Clean the open field arena with 70% ethanol and allow it to dry completely between each mouse to remove olfactory cues.
- Gently place the mouse in the center of the arena.
- Record the mouse's activity for a predetermined duration, typically 5-10 minutes.
- Analyze the recorded video using tracking software to measure parameters such as:
 - Total distance traveled
 - Time spent in the center versus the periphery of the arena
 - Rearing frequency (vertical activity)
- Increased time in the center of the arena is generally interpreted as reduced anxiety-like behavior.

Diagrams Signaling Pathway of CHDI-390576






Click to download full resolution via product page

Caption: CHDI-390576 inhibits Class IIa HDACs, relieving MEF2 repression.

Experimental Workflow for In Vivo Mouse Study





Click to download full resolution via product page

Caption: Workflow for **CHDI-390576** in vivo mouse study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. medchemexpress.com [medchemexpress.com]
- 2. scientificarchives.com [scientificarchives.com]



- 3. MEF2 Is a Converging Hub for Histone Deacetylase 4 and Phosphatidylinositol 3-Kinase/Akt-Induced Transformation - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Association with Class IIa Histone Deacetylases Upregulates the Sumoylation of MEF2 Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols for CHDI-390576 in Mice]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15586422#chdi-390576-dosage-and-administration-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com